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Introduction

Drimentine B is a naturally occurring terpenylated diketopiperazine that belongs to the
drimentine family of alkaloids, which were first isolated from Actinomycete bacteria.[1][2] This
class of compounds has garnered interest within the scientific community due to its diverse
biological activities, including anticancer, antibiotic, antifungal, and anthelmintic properties.[3][4]
Structurally, drimentines are characterized by a complex fusion of a pyrroloindoline, a
sesquiterpene, and a diketopiperazine moiety.[1] While the biological potential of Drimentine B
is recognized, detailed information regarding its specific mechanisms of action and
comprehensive physicochemical characterization remains an area of active investigation.

This technical guide provides a consolidated overview of the currently available data on the
physical and chemical properties of Drimentine B, its known biological effects, and a
generalized approach to its synthesis.

Physicochemical Properties

The following table summarizes the known physical and chemical properties of Drimentine B.
It is important to note that quantitative experimental data such as melting point, boiling point,
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and detailed spectroscopic analyses are not extensively reported in publicly available literature.
The information presented here is primarily sourced from chemical supplier databases.

Property Value Reference(s)
Chemical Formula Cs1H39N302
Molecular Weight 485.7 g/mol
CAS Number 204398-91-4
Physical State Solid
- Soluble in DMF, DMSO,
Solubility
Ethanol, and Methanol.
Storage Temperature -20°C
O=C(--INVALID-LINK--
SMILES
([HDN4C6=0)N7C6=CCC7
INChl=1S/C31H39N302/c1-
19-12-13-25-29(2,3)14-8-15-
30(25,4)21(19)17-31-18-24-
26(35)33-16-7-11-
23(33)27(36)34(24)28(31)32-
InChl

22-10-6-5-9-20(22)31/h5-6,9-
11,21,24-25,28,32H,1,7-8,12-
18H2,2-
4H3/t21-,24-,25-,28-,30+,31-/m
0/s1

Biological Activity

Drimentine B has demonstrated a range of biological activities, with its anticancer properties
being of significant interest. The following table summarizes the reported biological effects.
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Biological Activity Description Reference(s)

Inhibits the proliferation of NS-
1 murine B lymphocyte
myeloma cells by 41% and

Anticancer .
59% at concentrations of 50
pg/ml and 100 pg/mil,
respectively.
o Active against Gram-positive
Antibiotic ) )
and Gram-negative bacteria.
] Exhibits activity against various
Antifungal )
fungi and yeasts.
o Possesses properties to
Anthelmintic

combat parasitic worms.

Experimental Protocols

Detailed experimental protocols for the determination of Drimentine B's physicochemical
properties and for its synthesis are not readily available in the reviewed literature. General
methodologies for characterizing similar natural products would apply. For instance, melting
points are typically determined using a melting point apparatus, and spectroscopic data (*H
NMR, 13C NMR, IR, MS) are obtained using standard instrumentation.

The synthesis of the drimentine core is generally approached through a convergent strategy,

uniting a pyrroloindoline moiety with a sesquiterpene fragment.

Putative Mechanism of Action and Synthetic
Strategy

While the precise signaling pathways affected by Drimentine B have not been elucidated, a
generalized workflow for investigating its cytotoxic mechanism and a conceptual diagram of its
synthetic approach can be proposed based on related compounds and general synthetic

strategies.
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Putative Cytotoxic Signaling Pathway of Drimentine B
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Caption: A hypothetical signaling pathway for Drimentine B's anticancer activity.
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General Synthetic Workflow for the Drimentine Core
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Caption: A conceptual workflow for the convergent synthesis of the drimentine core.
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Conclusion

Drimentine B is a promising natural product with a range of biological activities that warrant
further investigation. While foundational physicochemical data is available, a comprehensive
experimental characterization is still needed. The elucidation of its specific molecular targets
and signaling pathways will be crucial for advancing its potential as a therapeutic agent. The
development of a robust and scalable synthetic route will also be essential for facilitating further
research and potential drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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